2-(4-methylbenzyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 4-[(4-methylphenyl)methyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H17NO2/c1-10-2-4-11(5-3-10)9-18-16(19)14-12-6-7-13(8-12)15(14)17(18)20/h2-7,12-15H,8-9H2,1H3
• InChI Key: FFGUIZCYRALKRW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C3C4CC(C3C2=O)C=C4

Description

2-(4-methylbenzyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione, commonly known as MIH, is a synthetic compound that belongs to the family of isoindole-1,3-diones. MIH has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.

Mechanism of Action

The mechanism of action of MIH is not yet fully understood. However, studies have suggested that MIH may induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. MIH may also inhibit the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects:
MIH has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, MIH has been found to exhibit antioxidant and anti-inflammatory properties. MIH may also have neuroprotective effects and could potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of MIH is its potent anticancer activity, which makes it a promising candidate for further development as an anticancer drug. However, MIH has some limitations for use in lab experiments. For example, MIH is relatively insoluble in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on MIH. One area of interest is the development of MIH-based anticancer drugs. Researchers could also investigate the potential use of MIH in the treatment of other diseases, such as neurodegenerative disorders. Additionally, further studies could be conducted to elucidate the mechanism of action of MIH and to identify potential molecular targets for the compound.

Synthesis Methods

MIH can be synthesized using a variety of methods, including the reaction of 4-methylbenzylamine with maleic anhydride, followed by hydrogenation of the resulting product. Other methods involve the use of different starting materials and catalysts, such as palladium or platinum.

Scientific Research Applications

MIH has been studied for its potential applications in medicinal chemistry, particularly as an anticancer agent. Studies have shown that MIH exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer.